Cas no 2138117-37-8 (2-(thiomorpholin-4-yl)-5-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 2-(thiomorpholin-4-yl)-5-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 2138117-37-8
• MF: C₁₁H₁₁F₃N₂O₂S
• MW: 292.277451753616
• CID: 6090722
• PubChem ID: 165489326
• Update Time: 2025-07-20

2-(thiomorpholin-4-yl)-5-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(thiomorpholin-4-yl)-5-(trifluoromethyl)pyridine-4-carboxylic acid
• EN300-1137614
• 2138117-37-8

• Inchi： 1S/C11H11F3N2O2S/c12-11(13,14)8-6-15-9(5-7(8)10(17)18)16-1-3-19-4-2-16/h5-6H,1-4H2,(H,17,18)
• InChI Key： XZJQFGXIGGPFPS-UHFFFAOYSA-N
• SMILES： S1CCN(C2C=C(C(=O)O)C(C(F)(F)F)=CN=2)CC1

Computed Properties

• Exact Mass: 292.04933326g/mol
• Monoisotopic Mass: 292.04933326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.7Ų

Additional information on 2-(thiomorpholin-4-yl)-5-(trifluoromethyl)pyridine-4-carboxylic acid

Introduction to 2-(thiomorpholin-4-yl)-5-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 2138117-37-8)

2-(thiomorpholin-4-yl)-5-(trifluoromethyl)pyridine-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2138117-37-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of both morpholine and trifluoromethyl substituents, which endow it with unique chemical and pharmacological properties. The structural configuration of this molecule, featuring a pyridine core adorned with functional groups, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The significance of 2-(thiomorpholin-4-yl)-5-(trifluoromethyl)pyridine-4-carboxylic acid lies in its potential to serve as a key intermediate in the synthesis of novel bioactive molecules. The morpholine moiety, known for its ability to enhance solubility and bioavailability, while the trifluoromethyl group contributes to metabolic stability and binding affinity. These attributes make the compound particularly interesting for the design of small-molecule inhibitors targeting various biological pathways.

In recent years, there has been a surge in research focused on developing innovative therapeutic agents with enhanced efficacy and reduced side effects. Among these efforts, the exploration of pyridine-based scaffolds has been particularly fruitful. Pyridine derivatives are widely recognized for their versatility in medicinal chemistry, often serving as privileged structures in drug design. The introduction of electron-withdrawing groups such as the trifluoromethyl moiety further refines the pharmacokinetic profile of these compounds, making them more suitable for clinical applications.

One of the most compelling aspects of 2-(thiomorpholin-4-yl)-5-(trifluoromethyl)pyridine-4-carboxylic acid is its potential utility in addressing unmet medical needs. Current research indicates that this compound exhibits promising activity against several targets of interest, including enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. The ability to modulate these pathways with high selectivity is crucial for developing effective treatments with minimal off-target effects.

The synthesis of 2-(thiomorpholin-4-yl)-5-(trifluoromethyl)pyridine-4-carboxylic acid represents a testament to the advancements in synthetic methodologies within organic chemistry. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular architectures. These methods not only improve yield but also allow for greater control over regioselectivity and stereochemistry, which are critical factors in determining the biological activity of a compound.

From a computational chemistry perspective, the molecular properties of 2-(thiomorpholin-4-yl)-5-(trifluoromethyl)pyridine-4-carboxylic acid have been extensively studied using advanced modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, which are essential for understanding its behavior in biological systems. These studies have also helped identify key interactions between the compound and its potential targets, paving the way for rational drug design.

The pharmacological evaluation of 2-(thiomorpholin-4-yl)-5-(trifluoromethyl)pyridine-4-carboxylic acid has revealed several intriguing features. In vitro assays have demonstrated its ability to inhibit specific enzymes with high potency, suggesting its suitability as a lead compound for further optimization. Additionally, preliminary in vivo studies indicate that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate tissue distribution.

The role of thiomorpholine derivatives in medicinal chemistry cannot be overstated. These compounds have shown remarkable versatility in modulating various biological processes due to their unique structural features. The sulfur atom in the morpholine ring introduces polarizability, enhancing interactions with biological targets, while the nitrogen atoms provide opportunities for hydrogen bonding. This combination makes thiomorpholine-based molecules attractive candidates for drug development.

Looking ahead, the future prospects for 2-(thiomorpholin-4-yl)-5-(trifluoromethyl)pyridine-4-carboxylic acid are promising. Ongoing research aims to explore its potential in treating a range of diseases by optimizing its chemical structure through structure-based drug design approaches. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area, leading to novel therapeutics that address critical unmet medical needs.

The broader implications of this research extend beyond individual compounds to encompass advancements in drug discovery methodologies. The development of efficient synthetic routes and computational tools will continue to streamline the process of identifying new bioactive molecules. As such, compounds like 2-(thiomorpholin-4-yl)-5-(trifluoromethyl)pyridine-4-carboxylic acid serve as valuable tools for advancing our understanding of disease mechanisms and developing innovative treatments.